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Introduction
Ngaione is a naturally occurring furanosesquiterpenoid ketone that is a significant area of

interest in toxicology, pharmacology, and natural product chemistry.[1] It is most notably

recognized as the principal toxic component in various plant species of the Myoporum genus,

such as Myoporum laetum (Ngaio) and Myoporum deserti.[1] The compound is responsible for

the hepatotoxicity observed in livestock that graze on these plants, leading to characteristic

liver necrosis.[1] Beyond its toxic properties, ngaione and the essential oils derived from

Myoporum species have demonstrated potential antimicrobial and antifungal activities, making

it a molecule of interest for further investigation in drug development.[1] This guide provides a

comprehensive overview of the physical, chemical, and biological properties of ngaione, along

with experimental methodologies for its study.

Physical and Chemical Properties of (-)-Ngaione
The physical and chemical properties of (-)-Ngaione are summarized in the table below. These

properties are essential for its extraction, purification, and characterization, as well as for

understanding its behavior in biological systems.
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Property Value Source(s)

Molecular Formula C₁₅H₂₂O₃ [1][2]

Molecular Weight 250.33 g/mol [1][2]

CAS Number 581-12-4 [1][2]

IUPAC Name

1-[(2R,5S)-5-(furan-3-yl)-2-

methyloxolan-2-yl]-4-

methylpentan-2-one

[2]

Synonyms (-)-Ngaione, Ngaione (-) [2]

Boiling Point 105-106 °C at 0.5 mmHg

Specific Rotation ([α]D) -14.6° (c=10.4 in CHCl₃)

Appearance Oily liquid

Solubility

Information not readily

available, but as a relatively

nonpolar organic molecule, it is

expected to be soluble in

organic solvents like

chloroform, acetone, and

diethyl ether, and poorly

soluble in water.

Note: Specific quantitative data for melting point and solubility are not consistently reported in

readily available literature.

Spectroscopic Data for Characterization
Spectroscopic techniques are crucial for the identification and structural elucidation of ngaione.

[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used to determine

the carbon-hydrogen framework of the molecule. The chemical shifts and coupling constants

provide detailed information about the connectivity of atoms and the stereochemistry.
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Infrared (IR) Spectroscopy: IR spectroscopy is employed to identify the functional groups

present in ngaione. A characteristic strong absorption band would be expected for the

carbonyl (C=O) group of the ketone.

Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to confirm the

molecular formula of ngaione by providing a highly accurate mass measurement.[1] The

fragmentation pattern observed in the mass spectrum can also provide structural

information.

Experimental Protocols
Isolation of Ngaione from Myoporum species
A general workflow for the isolation of ngaione from plant material is outlined below. The

primary method for extracting essential oils, including ngaione, is steam distillation.

1. Plant Material Collection and Preparation:

Fresh leaves and stems of a Myoporum species (e.g., Myoporum laetum) are collected.

The plant material is coarsely chopped to increase the surface area for efficient extraction.

2. Steam Distillation:

The prepared plant material is placed in a still.

Steam is passed through the plant material, which vaporizes the volatile compounds,

including ngaione.[3][4][5]

The steam and volatile compound mixture is then passed through a condenser.

Upon cooling, the mixture condenses, and the essential oil (containing ngaione) separates

from the aqueous phase (hydrosol) due to its immiscibility with water.[3][4]

3. Purification by Fractional Distillation:

The crude essential oil is subjected to fractional distillation under reduced pressure to

separate ngaione from other components of the essential oil based on differences in their
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boiling points.[6][7][8]

4. Characterization:

The purified ngaione is characterized using spectroscopic methods (NMR, IR, MS) to

confirm its identity and purity.

Below is a diagram illustrating the general experimental workflow for the isolation and

characterization of ngaione.

Extraction Purification

Characterization

Myoporum Plant Material
(Leaves and Stems) Steam Distillation Crude Essential Oil Fractional Distillation

(under reduced pressure) Purified Ngaione

NMR Spectroscopy
(¹H, ¹³C)

IR Spectroscopy

Mass Spectrometry

Click to download full resolution via product page

Figure 1: General workflow for the isolation and characterization of Ngaione.

Biological Activity and Toxicological Profile
Hepatotoxicity of Ngaione
The primary toxic effect of ngaione is severe liver damage.[1] The mechanism of this

hepatotoxicity is believed to involve metabolic activation by cytochrome P450 (CYP450)

enzymes in the liver.[9][10]

Proposed Mechanism of Hepatotoxicity:
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Metabolic Activation: Ngaione is metabolized by CYP450 enzymes, which can lead to the

formation of highly reactive, electrophilic intermediates.[9][10][11]

Depletion of Glutathione (GSH): These reactive metabolites can rapidly deplete the liver's

stores of glutathione, a key antioxidant that protects cells from damage.[9]

Covalent Binding: Once GSH is depleted, the reactive metabolites can covalently bind to

cellular macromolecules, such as proteins and DNA, leading to cellular dysfunction.[9][12]

Oxidative Stress: The depletion of antioxidants and the formation of reactive intermediates

lead to a state of oxidative stress, where there is an imbalance between the production of

reactive oxygen species (ROS) and the cell's ability to detoxify them.[13]

Cellular Damage and Death: The overwhelming oxidative stress and damage to cellular

components can trigger signaling pathways that lead to apoptosis (programmed cell death)

and necrosis, resulting in the observed liver damage.[13][14]

The following diagram illustrates a plausible signaling pathway for ngaione-induced

hepatotoxicity.
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Figure 2: Plausible signaling pathway for Ngaione-induced hepatotoxicity.
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Antimicrobial Activity
Essential oils rich in ngaione and related compounds have shown promising antimicrobial and

antifungal properties. For instance, they have demonstrated significant antibacterial activity

against Streptococcus pyogenes and notable antifungal activity against Aspergillus fumigatus

and other molds.[1] This suggests that ngaione could be a lead compound for the development

of new antimicrobial agents.

Conclusion
Ngaione is a furanosesquiterpenoid of significant scientific interest due to its potent biological

activities. Its well-documented hepatotoxicity, mediated by metabolic activation, presents a

classic case study in toxicology. Conversely, its antimicrobial properties suggest potential

therapeutic applications. A thorough understanding of its physical and chemical properties is

fundamental for its isolation, characterization, and the investigation of its mechanisms of action.

Further research is warranted to fully elucidate the specific signaling pathways involved in its

toxicity and to explore its potential as a scaffold for the development of new therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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